Cas no 2248292-77-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropaneamidobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropaneamidobenzoate
• CAS No: 2248292-77-3
• MF: C₁₉H₁₄N₂O₅
• MW: 350.324864864349
• CID: 6030126
• PubChem ID: 165975371
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropaneamidobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6519157
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropaneamidobenzoate
• 2248292-77-3

• Inchi： 1S/C19H14N2O5/c22-16(11-9-10-11)20-15-8-4-3-7-14(15)19(25)26-21-17(23)12-5-1-2-6-13(12)18(21)24/h1-8,11H,9-10H2,(H,20,22)
• InChI Key： MUIDETTUNGMVKH-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=CC=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.09027155g/mol
• Monoisotopic Mass: 350.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropaneamidobenzoate

Compound CAS No. 2248292-77-3: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropaneamidobenzoate

The compound with CAS No. 2248292-77-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropaneamidobenzoate, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of isoindole derivatives, which have garnered significant attention in recent years due to their potential applications in drug discovery and materials science. The isoindole core of the molecule is a bicyclic structure that contributes to its stability and reactivity, while the cyclopropane substituent introduces strain and reactivity that can be exploited in various chemical transformations.

Recent studies have highlighted the importance of benzoate esters in medicinal chemistry, particularly in the design of prodrugs and drug delivery systems. The benzoate moiety in this compound serves as an excellent leaving group, enabling controlled release mechanisms in pharmaceutical applications. Furthermore, the cyclopropane amide group is known to enhance bioavailability and pharmacokinetic properties, making this compound a promising candidate for therapeutic agents targeting specific biological pathways.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropaneamidobenzoate involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including Michael addition, esterification, and ring-closing metathesis, to construct the isoindole framework. The integration of these techniques has not only improved the yield but also facilitated the exploration of structural analogs with diverse functional groups.

In terms of applications, this compound has shown potential in several areas. In the field of drug delivery, its unique structure allows for the development of nanocarriers with enhanced stability and targeting capabilities. Additionally, its photochemical properties make it a candidate for use in light-responsive materials and sensors. Recent advancements in computational chemistry have enabled detailed modeling of its electronic structure, providing insights into its reactivity and interaction with biological systems.

The isoindole derivatives have also been investigated for their role in enzyme inhibition and receptor modulation. Studies suggest that the cyclopropane amide group can act as a bioisostere for other functional groups, offering new avenues for lead optimization in drug discovery programs. Moreover, the compound's ability to form stable complexes with metal ions has opened possibilities in catalysis and materials science.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have developed green chemistry approaches to synthesize 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropaneamidobenzoate, including the use of biodegradable solvents and energy-efficient reaction conditions. These efforts align with global sustainability goals while maintaining high standards of chemical performance.

In conclusion, CAS No. 2248292-77-3 represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure, derived from advanced synthetic methodologies, positions it as a valuable tool in modern research and development. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.